Cas no 874805-98-8 (N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 874805-98-8
• MF: C₂₁H₂₅N₃O₆S
• MW: 447.504704236984
• CID: 6430419
• PubChem ID: 16825569
• Update Time: 2025-11-01

N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• 874805-98-8
• HMS2999O03
• N1-(4-methoxybenzyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide
• N'-[(4-methoxyphenyl)methyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• CHEMBL1716206
• F1843-0596
• MLS001236238
• AKOS024614283
• N'-[(4-methoxyphenyl)methyl]-N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• SMR000806551

• Inchi： 1S/C21H25N3O6S/c1-15-3-9-18(10-4-15)31(27,28)24-11-12-30-19(24)14-23-21(26)20(25)22-13-16-5-7-17(29-2)8-6-16/h3-10,19H,11-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： HPLHGILQYMOWLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCOC1CNC(C(NCC1C=CC(=CC=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 447.14640670g/mol
• Monoisotopic Mass: 447.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Comprehensive Analysis of N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874805-98-8)

The compound N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, identified by its CAS No. 874805-98-8, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its potential applications in drug development. The presence of both oxazolidinone and sulfonyl moieties in its structure makes it a promising candidate for further exploration in therapeutic areas.

One of the most intriguing aspects of this compound is its molecular design, which combines a 4-methoxyphenyl group with a 4-methylbenzenesulfonyl fragment. This combination is particularly noteworthy because it aligns with current trends in drug discovery, where researchers are increasingly focusing on multi-target ligands to address complex diseases. The oxazolidin-2-ylmethyl segment further enhances its potential as a bioactive scaffold, a topic that has been widely discussed in recent scientific literature.

In the context of user-searched queries, many researchers and industry professionals are keen to understand the synthetic pathways for compounds like N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide. Questions such as "How to synthesize oxazolidinone derivatives?" or "What are the applications of sulfonyl-containing compounds in medicine?" are frequently encountered in academic and industrial forums. This compound's synthesis typically involves multi-step organic reactions, including amide coupling and sulfonylation, which are critical for achieving high purity and yield.

Another area of interest is the pharmacological potential of this compound. Given the rising demand for novel antimicrobial agents and anti-inflammatory drugs, the oxazolidinone core of this molecule is particularly relevant. Oxazolidinones are known for their role in inhibiting bacterial protein synthesis, making them a valuable class of antibiotics. The addition of a sulfonyl group could further modulate its biological activity, potentially leading to enhanced efficacy or reduced resistance.

From a structural-activity relationship (SAR) perspective, the 4-methoxyphenyl substituent in this compound may influence its lipophilicity and binding affinity to target proteins. This is a hot topic in drug design, as optimizing these parameters is crucial for improving bioavailability and therapeutic index. Researchers often search for "How does methoxy substitution affect drug potency?" or "What are the latest advancements in SAR studies?"—questions that highlight the importance of such structural features.

The analytical characterization of CAS No. 874805-98-8 is another critical aspect. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm its identity and purity. These methods are frequently searched by quality control professionals and synthetic chemists, underscoring the need for accurate and reproducible analytical data.

In conclusion, N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide represents a compelling case study in modern drug discovery. Its intricate structure, combined with its potential pharmacological applications, makes it a subject of ongoing research. As the scientific community continues to explore innovative therapeutic agents, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.